![molecular formula C12H18N2O2S B3132603 Methyl 2-amino-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate CAS No. 374102-02-0](/img/structure/B3132603.png)
Methyl 2-amino-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
Overview
Description
“Methyl 2-amino-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate” is a chemical compound with the CAS Number: 1049734-91-9 . It has a molecular weight of 273.38 . The IUPAC name for this compound is "methyl 2-amino-6-isopropyl-4,5,6,7-tetrahydro-1H-1lambda3-thieno [2,3-c]pyridine-3-carboxylate hydrate" . It is also known as "methyl 2-amino-6- (propan-2-yl)-4H,5H,6H,7H-thieno [2,3-c]pyridine-3-carboxylate hydrate" .
Molecular Structure Analysis
The InChI code for this compound is "1S/C12H19N2O2S.H2O/c1-7(2)14-5-4-8-9(6-14)17-11(13)10(8)12(15)16-3;/h7,17H,4-6,13H2,1-3H3;1H2" . This code provides a detailed description of the molecular structure of the compound.It is stored at a temperature between 28 C . Unfortunately, other physical and chemical properties such as density, melting point, and boiling point are not available .
Scientific Research Applications
Heterocyclic Compounds in Medicinal Chemistry
Heterocyclic compounds, particularly those containing a pyridine ring, are crucial in medicinal chemistry due to their diverse biological activities. They serve as key structures for the development of new drugs with various pharmacological effects. For example, pyrimidine derivatives have shown a wide range of biological activities, including anti-inflammatory, anticancer, and analgesic effects (Gondkar, Deshmukh, & Chaudhari, 2013)[https://consensus.app/papers/synthesis-characterization-invitro-antiinflammatory-gondkar/f1ed7ce1ac5a54c8a6629d17335b8d77/?utm_source=chatgpt]. This underscores the potential of compounds like "Methyl 2-amino-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate" in contributing to the development of new therapeutic agents.
Role in Synthesis of Heterocycles
The unique reactivity of compounds with pyrazoline and dicyanomethylene groups, similar to the core structure of the compound , allows for the synthesis of a wide variety of heterocyclic compounds. These compounds are integral to creating new molecules with potential applications in drug development and other areas of chemical research (Gomaa & Ali, 2020)[https://consensus.app/papers/chemistry-gomaa/c3fd3f30e915527d8102f04e6ae2fc35/?utm_source=chatgpt]. Such synthetic versatility is critical for exploring novel therapeutic pathways and designing drugs with improved efficacy and safety profiles.
Analytical and Pharmacological Research
Analytical methods for the estimation and analysis of complex heterocyclic compounds are vital in pharmaceutical research. They ensure the quality, efficacy, and safety of newly developed drugs. Studies focusing on analytical methodologies for compounds like Azelnidipine and Telmisartan, which have structural similarities to the compound , highlight the importance of precise analytical techniques in drug development processes (Eswarudu, Roja, Sankar, & Babu, 2022)[https://consensus.app/papers/updated-review-analytical-methods-estimation-eswarudu/7effde000f0c51b4903adcc2b4b72a5e/?utm_source=chatgpt]. This area of research is crucial for advancing the development of medications and understanding their interactions within biological systems.
Safety and Hazards
Properties
IUPAC Name |
methyl 2-amino-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S/c1-7(2)14-5-4-8-9(6-14)17-11(13)10(8)12(15)16-3/h7H,4-6,13H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTPDQXGAWXHVLX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC2=C(C1)SC(=C2C(=O)OC)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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